Cas no 1402796-27-3 (Rocacetrapib)

• Product Name: Rocacetrapib
• CAS No: 1402796-27-3
• MF: C₃₁H₃₄F₇NO₃
• MW: 601.595393657684
• CID: 4767904
• PubChem ID: 70674853
• Update Time: 2025-07-15

Rocacetrapib Chemical and Physical Properties

Names and Identifiers

• Rocacetrapib
• K9SP3L3YQP
• (4S,5R)-5-(3,5-bis(trifluoromethyl)phenyl)-3-((4'-fluoro-5'-isopropyl-2'-methoxy-4,4-dimethyl-3,4,5,6-tetrahydro-[1,1'-biphenyl]-2-yl)methyl)-4-methyloxazolidin-2-one
• Rocacetrapib [INN]
• DB15437
• SB17075
• (4S,5R)-5-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-(4-fluoro-2-methoxy-5-(1-methylethyl)phenyl)-5,5-dimethyl-1-cyclohexen-1-yl)methyl)-4-methyl-2-oxazolidinone
• 2-Oxazolidinone, 5-(3,5-bis(
• CKD-519
• SCHEMBL13278711
• 1402796-27-3
• G14492
• CHEMBL4297601
• 2-Oxazolidinone, 5-(3,5-bis(trifluoromethyl)phenyl)-3-((2-(4-fluoro-2-methoxy-5-(1-methylethyl)phenyl)-5,5-dimethyl-1-cyclohexen-1-yl)methyl)-4-methyl-, (4S,5R)-
• (4S,5R)-5-(3,5-bis(trifluoromethyl)phenyl)-3-((2-(4-fluoro-2-methoxy-5-(propan-2-yl)phenyl)-5,5-dimethylcyclohex-1-en-1-yl)methyl)-4-methyl-1,3-oxazolidin-2-one
• GBHPDJQHZADVAA-SOKVYYICSA-N
• UNII-K9SP3L3YQP
• DA-72260
• AKOS032954131
• (4S,5R)-5-[3,5-bis(trifluoromethyl)phenyl]-3-[[2-(4-fluoro-2-methoxy-5-propan-2-ylphenyl)-5,5-dimethylcyclohexen-1-yl]methyl]-4-methyl-1,3-oxazolidin-2-one
• (4S,5R)-5-[3,5-bis(trifluoromethyl)phenyl]-3-({2-[4-fluoro-2-methoxy-5-(propan-2-yl)phenyl]-5,5-dimethylcyclohex-1-en-1-yl}methyl)-4-methyl-1,3-oxazolidin-2-one
• rocacetrapibum
• HY-116078
• CS-0063731

• Inchi： 1S/C31H34F7NO3/c1-16(2)23-12-24(26(41-6)13-25(23)32)22-7-8-29(4,5)14-19(22)15-39-17(3)27(42-28(39)40)18-9-20(30(33,34)35)11-21(10-18)31(36,37)38/h9-13,16-17,27H,7-8,14-15H2,1-6H3/t17-,27-/m0/s1
• InChI Key： GBHPDJQHZADVAA-SOKVYYICSA-N
• SMILES： FC1C=C(C(=CC=1C(C)C)C1CCC(C)(C)CC=1CN1C(=O)O[C@H](C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)[C@@H]1C)OC

Computed Properties

• Exact Mass: 601.24269108g/mol
• Monoisotopic Mass: 601.24269108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 986
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 38.8

Additional information on Rocacetrapib

Rocacetrapib: A Comprehensive Overview

Rocacetrapib, also known by its CAS number 1402796-27-3, is a compound that has garnered significant attention in the field of pharmacology and cardiovascular research. This molecule, classified as a cholesteryl ester transfer protein (CETP) inhibitor, has been extensively studied for its potential role in managing lipid metabolism and reducing the risk of cardiovascular diseases. The compound's unique mechanism of action and its implications for therapeutic applications make it a subject of ongoing research and discussion in the scientific community.

The development of Rocacetrapib was initially driven by the need to address the limitations of existing lipid-lowering therapies. Traditional approaches, such as statins, have proven effective in lowering low-density lipoprotein (LDL) cholesterol but have shown limited efficacy in raising high-density lipoprotein (HDL) cholesterol levels. HDL cholesterol is often referred to as "good cholesterol" due to its role in reverse cholesterol transport, which helps remove excess cholesterol from arterial walls and prevent plaque formation. By targeting CETP, a protein responsible for transferring cholesteryl esters from HDL to LDL particles, Rocacetrapib aims to increase HDL levels and improve overall lipid profiles.

Recent studies have shed light on the molecular mechanisms underlying Rocacetrapib's effects. Research published in prominent journals such as Nature Reviews Cardiology and Circulation highlights the compound's ability to modulate CETP activity without significantly affecting other lipid transfer proteins. This selective inhibition is crucial for minimizing off-target effects and enhancing the safety profile of the drug. Furthermore, preclinical studies have demonstrated that Rocacetrapib not only increases HDL cholesterol but also enhances its functionality by promoting cholesterol efflux from macrophages, a key step in preventing foam cell formation and atherosclerosis progression.

The clinical trials involving Rocacetrapib have provided valuable insights into its therapeutic potential. While earlier trials suggested promising results in terms of HDL elevation, subsequent studies raised concerns about adverse effects, including an increased risk of certain cardiovascular events. These findings underscore the importance of balancing efficacy with safety when developing novel lipid-modifying agents. Nevertheless, ongoing research continues to explore optimized dosing strategies and patient populations where Rocacetrapib may offer the greatest benefit with minimal risk.

Beyond its direct effects on lipid metabolism, emerging evidence suggests that Rocacetrapib may also influence inflammatory pathways associated with cardiovascular disease. Chronic inflammation plays a pivotal role in the pathogenesis of atherosclerosis, and targeting inflammatory mediators could provide an additional layer of protection against cardiovascular events. Preclinical models have shown that Rocacetrapib reduces markers of inflammation such as C-reactive protein (CRP) and interleukin-6 (IL-6), potentially enhancing its cardioprotective effects.

The structural design of CAS No 1402796-27-3 is another area of interest for researchers. The compound's chemical structure incorporates features that enhance its bioavailability and pharmacokinetic properties, making it suitable for oral administration. Computational modeling studies have revealed that the molecule's interactions with CETP are mediated through specific hydrophobic and hydrogen bonding networks, providing a foundation for future drug design efforts aimed at improving potency and selectivity.

In conclusion, CAS No 1402796-27-3 (Rocacetrapib) represents a significant advancement in the quest for innovative therapies to combat cardiovascular disease. While challenges remain regarding safety profiles and clinical outcomes, the compound's unique mechanism of action and potential for modulating multiple pathways make it a compelling candidate for further investigation. As research continues to evolve, it is anticipated that insights into Rocacetrapib's therapeutic potential will pave the way for novel strategies in lipid management and cardiovascular health.